Cas no 361476-01-9 (5-Bromo-1-methyl-1H-pyrazole)

• Product Name: 5-Bromo-1-methyl-1H-pyrazole
• CAS No: 361476-01-9
• MF: C₄H₅BrN₂
• MW: 160.999899625778
• MDL: MFCD11656572
• CID: 304179
• PubChem ID: 17933381
• Update Time: 2025-05-26

5-Bromo-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-pyrazole
• 1H-Pyrazole,5-bromo-1-methyl-
• 1H-Pyrazole,5-bromo-1-methyl-(9CI)
• 5-bromo-1-methylpyrazole
• PubChem23726
• TZARUEALSRVVHC-UHFFFAOYSA-N
• 1H-pyrazole, 5-bromo-1-methyl-
• STL558031
• BBL104200
• BC004961
• EN001012
• AB0029960
• 5-Bromo-1-methyl-1H-pyrazole, Al
• AKOS015835978
• PB42638
• EN300-108617
• FT-0647083
• 4-(Tert-Butyldimethylsilanyloxy)but-2-ylnoicacid
• AMY1116
• SY043010
• 361476-01-9
• MFCD11656572
• TS-02137
• A874421
• SCHEMBL12528194
• 5-Bromo-1-methyl-1H-pyrazole, AldrichCPR
• DTXSID60591641
• J-516816
• CS-W018563
• DB-069328
• ALBB-022295

• MDL： MFCD11656572
• Inchi： 1S/C4H5BrN2/c1-7-4(5)2-3-6-7/h2-3H,1H3
• InChI Key： TZARUEALSRVVHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1C

Computed Properties

• Exact Mass: 159.96400
• Monoisotopic Mass: 159.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 197.1±13.0 ºC (760 Torr),
• Flash Point: 73.0±19.8 ºC,
• Refractive Index: 1.606
• Solubility: Slightly soluble (8.9 g/l) (25 º C),
• PSA: 17.82000
• LogP: 1.18260

5-Bromo-1-methyl-1H-pyrazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Bromo-1-methyl-1H-pyrazole

Introduction to 5-Bromo-1-methyl-1H-pyrazole (CAS No. 361476-01-9)

5-Bromo-1-methyl-1H-pyrazole (CAS No. 361476-01-9) is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromine substituent and methyl group on the pyrazole ring, serves as a versatile intermediate in the synthesis of various biologically active molecules. The unique structural features of 5-Bromo-1-methyl-1H-pyrazole make it a valuable building block for drug discovery and material science applications.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which is known for its broad spectrum of biological activities. The introduction of a bromine atom at the 5-position and a methyl group at the 1-position enhances its reactivity, making it an attractive candidate for further functionalization. This compound has been extensively studied in recent years due to its potential applications in medicinal chemistry and organic synthesis.

In the realm of pharmaceutical research, 5-Bromo-1-methyl-1H-pyrazole has been explored as a precursor for the development of novel therapeutic agents. Its brominated structure allows for easy incorporation into more complex molecules through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of many modern drugs.

Recent studies have highlighted the utility of 5-Bromo-1-methyl-1H-pyrazole in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. For instance, derivatives of this compound have been shown to exhibit inhibitory activity against tyrosine kinases, which play a crucial role in cell signaling pathways. The bromine atom at the 5-position provides a handle for further modifications, enabling researchers to fine-tune the pharmacological properties of these inhibitors.

Another area where 5-Bromo-1-methyl-1H-pyrazole has shown promise is in the development of antiviral agents. The pyrazole scaffold is known to interact with viral enzymes, making it an ideal candidate for designing inhibitors against RNA and DNA viruses. Researchers have utilized 5-Bromo-1-methyl-1H-pyrazole to develop compounds that target viral proteases and polymerases, thereby inhibiting viral replication.

The compound's reactivity also makes it useful in materials science applications. For example, it has been employed in the synthesis of organic semiconductors and light-emitting diodes (LEDs). The ability to functionalize the pyrazole ring with various substituents allows for the tuning of electronic properties, making it suitable for optoelectronic devices.

Moreover, 5-Bromo-1-methyl-1H-pyrazole has been investigated in the context of metal-organic frameworks (MOFs). These frameworks are highly porous materials that can be used for gas storage, separation technologies, and catalysis. The bromine substituent on 5-Bromo-1-methyl-1H-pyrazole facilitates its incorporation into MOF structures, enhancing their stability and functionality.

The synthesis of 5-Bromo-1-methyl-1H-pyrazole typically involves condensation reactions between appropriate precursors followed by bromination and methylation steps. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion, 5-Bromo-1-methyl-1H-pyrazole (CAS No. 361476-01-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop new drugs and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand even further.